![molecular formula C7H3N3O9 B3060413 3-Hydroxy-2,4,6-trinitrobenzoic acid CAS No. 33927-45-6](/img/structure/B3060413.png)
3-Hydroxy-2,4,6-trinitrobenzoic acid
Overview
Description
3-Hydroxy-2,4,6-trinitrobenzoic acid (TNBA) is an organic compound with the chemical formula (O₂N)₃C₆H₂CO₂H . It belongs to the class of high explosive nitrated derivatives of benzoic acid. TNBA is notable for its explosive properties and has been studied for various applications .
Synthesis Analysis
TNBA can be synthesized through the oxidation of 2,4,6-trinitrotoluene (TNT) . The process involves the reaction of TNT with nitric acid and chlorate or dichromate. The resulting TNBA is a pale yellow compound .
Molecular Structure Analysis
The molecular formula of TNBA is C₇H₃N₃O₈ , with a molar mass of 257.114 g/mol . It consists of a benzene ring substituted with three nitro groups and a carboxylic acid group. The crystal structure of TNBA can be either orthorhombic or rhombohedral .
Chemical Reactions Analysis
Upon heating, TNBA undergoes decarboxylation to yield 1,3,5-trinitrobenzene . Reduction of TNBA with tin leads to 2,4,6-triaminobenzenoic acid , which serves as a precursor to phloroglucinol (1,3,5-trihydroxybenzene) .
Physical And Chemical Properties Analysis
Scientific Research Applications
Catalytic Hydrogenation
3-Hydroxy-2,4,6-trinitrobenzoic acid has been studied for its transformation through catalytic hydrogenation. Research demonstrates that it can be hydrogenated to 1,3,5-triaminobenzene via the formation of aromatic hydroxyamines and cyclohexane-1,3,5-trione trioxime (Mironenko et al., 2016). Another study explored the liquid-phase hydrogenation of 2,4,6-trinitrobenzoic acid under different pressures and temperatures, finding that complete hydrogenation to 1,3,5-triaminobenzene requires specific conditions (Belskaya et al., 2016).
Synthesis of Derivatives
Synthesis methods for derivatives of 3-Hydroxy-2,4,6-trinitrobenzoic acid have been explored. For instance, the synthesis of 2,4,6-Tribromo-3-hydroxybenzoic acid, a sensitive Trinder reactive alternative for phenol determination, has been documented using amino benzoic acid (Feng Yu-chuan, 2012). Additionally, studies on complexes of 2,4,6-trihydroxybenzoic acid have revealed effects of intramolecular hydrogen bonding on ligand geometry and metal binding modes (Abrahams et al., 2022).
Applications in Bioproducts
4-Hydroxybenzoic acid, a related compound, has emerged as a promising intermediate for several value-added bioproducts with biotechnological applications in food, cosmetics, pharmacy, and more. This highlights the potential of derivatives of 3-Hydroxy-2,4,6-trinitrobenzoic acid in similar applications (Wang et al., 2018).
Antibacterial Activity
Research on novel derivatives of 3-Hydroxybenzoic acid, such as ester/hybrid derivatives, has shown potential antibacterial activity. This suggests possible applications of 3-Hydroxy-2,4,6-trinitrobenzoic acid in developing new drug candidates or chemotherapeutic agents (Satpute et al., 2018).
properties
IUPAC Name |
3-hydroxy-2,4,6-trinitrobenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3N3O9/c11-6-3(9(16)17)1-2(8(14)15)4(7(12)13)5(6)10(18)19/h1,11H,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUQNQWRNZSFYBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])C(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3N3O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40536479 | |
Record name | 3-Hydroxy-2,4,6-trinitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40536479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-2,4,6-trinitrobenzoic acid | |
CAS RN |
33927-45-6 | |
Record name | 3-Hydroxy-2,4,6-trinitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40536479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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